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Compound of Interest

Compound Name: Manganese dinicotinate

Cat. No.: B15341318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Manganese dinicotinate is a compound comprised of manganese, an essential trace element,

and nicotinic acid (niacin or Vitamin B3). While manganese is vital for various physiological

processes, excessive exposure can lead to significant health risks. Similarly, high

concentrations of nicotinic acid can present hazards. These application notes provide detailed

safety and handling procedures for manganese dinicotinate in a research and drug

development setting. The following protocols are designed to minimize risk and ensure the safe

handling of this compound.

Hazard Identification and Classification
Manganese dinicotinate should be handled as a compound with the potential for both

manganese-related neurotoxicity and the irritant effects of nicotinic acid. Although a specific

Safety Data Sheet (SDS) for manganese dinicotinate is not readily available, a composite

hazard profile can be assembled from the known risks of manganese compounds and nicotinic

acid.

Potential Hazards:

Inhalation: Acute inhalation may cause respiratory tract irritation. Chronic inhalation of

manganese-containing dusts is the primary concern, potentially leading to a serious and
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irreversible neurological disorder known as manganism, with symptoms resembling

Parkinson's disease.[1] Early symptoms of overexposure can include lethargy, weakness,

and sleepiness.[2]

Skin Contact: May cause skin irritation.

Eye Contact: May cause serious eye irritation.[2][3][4]

Ingestion: Harmful if swallowed. Acute ingestion may cause gastrointestinal upset. Chronic

ingestion of high levels of manganese can contribute to neurotoxicity. High doses of nicotinic

acid can lead to liver damage.[5][6]

Quantitative Data: Occupational Exposure Limits for
Manganese
The following table summarizes the occupational exposure limits for manganese and its

inorganic compounds. These limits should be strictly adhered to when handling manganese
dinicotinate.
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Regulatory Agency
Exposure Limit
Type

Value (as Mn) Notes

OSHA (Occupational

Safety and Health

Administration)

Permissible Exposure

Limit (PEL) - Ceiling
5 mg/m³

This concentration

should not be

exceeded at any time.

[2][3][7]

NIOSH (National

Institute for

Occupational Safety

and Health)

Recommended

Exposure Limit (REL)

- TWA

1 mg/m³

Time-Weighted

Average over a 10-

hour workday.[2]

NIOSH
Short-Term Exposure

Limit (STEL)
3 mg/m³

Not to be exceeded

during any 15-minute

work period.[2]

ACGIH (American

Conference of

Governmental

Industrial Hygienists)

Threshold Limit Value

(TLV) - TWA

(Inhalable fraction)

0.1 mg/m³

Time-Weighted

Average over an 8-

hour workday for the

inhalable fraction.[7]

ACGIH

Threshold Limit Value

(TLV) - TWA

(Respirable fraction)

0.02 mg/m³

Time-Weighted

Average over an 8-

hour workday for the

respirable fraction.[2]

[3]

Experimental Protocols: Safe Handling and Use
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling manganese dinicotinate to

determine the appropriate level of PPE. The following are minimum recommendations:

Eye Protection: Chemical safety goggles or a face shield should be worn.[4]

Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn.[3]
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Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter (e.g., N95) is recommended.[2] In areas with higher potential for

airborne concentrations, a powered-air purifying respirator (PAPR) may be necessary.

Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin

contact.

Engineering Controls
Ventilation: Handle manganese dinicotinate in a well-ventilated area. For procedures that

may generate dust, a certified chemical fume hood is required.

Containment: For weighing and transferring powder, use of a balance enclosure or a glove

box is recommended to minimize dust dispersion.

General Handling Procedures
Avoid creating dust.[5]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[4]

Ensure eyewash stations and safety showers are readily accessible.[2]

Store manganese dinicotinate in a tightly sealed container in a cool, dry, and well-

ventilated area.

Spill and Waste Disposal
Spills: In case of a spill, avoid breathing the dust. Wear appropriate PPE, including

respiratory protection. Carefully sweep or vacuum the spilled material into a sealed, labeled

container for disposal. Do not use compressed air to clean up spills.[5]

Waste Disposal: Dispose of waste manganese dinicotinate and any contaminated

materials in accordance with all applicable federal, state, and local regulations. Do not

discharge into drains or the environment.
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Safe Handling Workflow for Manganese
Dinicotinate```dot

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Review Safety Data Information

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Work in a Ventilated Area
(Fume Hood)

Weigh and Transfer Compound
(Use Balance Enclosure)

Perform Experimental Procedure

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste
(Follow Regulations)

Remove and Doff PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A simplified diagram of the neurotoxic effects of manganese.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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